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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles governing the

hydrolysis of aluminum chlorohydrate (ACH). It delves into the intricate mechanisms of

polycation formation, the critical factors influencing speciation, and detailed experimental

protocols for characterization. This document is intended to serve as a valuable resource for

researchers, scientists, and professionals in drug development and related fields who work with

or encounter aluminum-containing compounds.

Introduction to Aluminum Chlorohydrate and its
Hydrolysis
Aluminum chlorohydrate (ACH) is a complex inorganic polymer with the general formula

AlₙCl(₃ₙ₋ₘ)(OH)ₘ. It is widely utilized in various applications, including as an active ingredient in

antiperspirants, a coagulant in water purification, and in various industrial processes.[1][2] The

efficacy of ACH in these applications is intrinsically linked to its hydrolysis process in aqueous

solutions, which leads to the formation of a diverse range of polycationic aluminum species.[3]

Understanding and controlling this hydrolysis is paramount for optimizing product performance

and ensuring safety and stability.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1261028#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/12715089/
https://cantera.org/3.1/examples/python/kinetics/reaction_path.html
https://www.researchgate.net/publication/310803191_The_Use_of_27_Al_NMR_to_Study_Aluminum_Compounds_A_Survey_of_the_Last_25_Years
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


When dissolved in water, aluminum chlorohydrate undergoes a series of hydrolysis and

polymerization reactions. This process is initiated by the hydration of the aluminum ions,

followed by deprotonation of the coordinated water molecules to form various monomeric and

polymeric hydroxoaluminum complexes.[4][5] The resulting species vary significantly in size,

charge, and structure, with the most prominent being the Keggin-ion-like

[Al₁₃O₄(OH)₂₄(H₂O)₁₂]⁷⁺ (Al₁₃) and the larger [Al₃₀O₈(OH)₅₆(H₂O)₂₄]¹⁸⁺ (Al₃₀) polycations.[6][7]

The distribution of these species is highly dependent on factors such as pH, concentration,

temperature, and the presence of other ions.[8][9][10]

The Hydrolysis Pathway of Aluminum Chlorohydrate
The hydrolysis of aluminum chlorohydrate is a complex, multi-step process. The initial step

involves the dissolution of ACH in water, leading to the formation of the hexaaquaaluminum ion,

[Al(H₂O)₆]³⁺. This ion then undergoes successive deprotonation steps, forming monomeric

species such as [Al(OH)(H₂O)₅]²⁺ and [Al(OH)₂(H₂O)₄]⁺.[4] These reactive monomers serve as

building blocks for the formation of larger, more complex polycations through olation (formation

of OH-bridges) and oxolation (formation of O-bridges).

The formation of the Al₁₃ polycation is a key step in the polymerization process. This species

possesses a central tetrahedral Al atom surrounded by 12 octahedral Al atoms, forming a cage-

like structure.[6][11] Further polymerization and rearrangement can lead to the formation of the

even larger Al₃₀ polycation.[12] The relative abundance of these and other polymeric species

dictates the chemical and physical properties of the ACH solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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